3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C16H12ClN3O2/c17-13-8-4-7-12(9-13)16(21)18-10-14-19-15(20-22-14)11-5-2-1-3-6-11/h1-9H,10H2,(H,18,21)
• InChI Key: YERJFIRQKDUVCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12ClN3O2
• Molecular Weight: 313.74 g/mol

Description

3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. In

Mechanism of Action

The mechanism of action of 3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not fully understood. However, it is believed to work by targeting specific enzymes or proteins in cancer cells, bacteria, fungi, or pests, leading to their inhibition or death.
Biochemical and Physiological Effects:
3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis or programmed cell death. In bacteria and fungi, it has been shown to inhibit the growth of the cell wall, leading to cell death. In pests and insects, it has been shown to disrupt their nervous system, leading to paralysis and death.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide in lab experiments are its potential as a potent and selective agent against cancer cells, bacteria, fungi, and pests, and its unique chemical properties that make it a potential candidate for the development of new materials. The limitations are its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are many future directions for the study of 3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. In medicine, further studies are needed to fully understand its potential as an anticancer agent and its potential side effects. In agriculture, further studies are needed to fully understand its potential as a pesticide and its impact on the environment. In material science, further studies are needed to fully understand its potential as a component in the development of new materials and its properties. Overall, 3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has shown great potential in various scientific research applications and is a promising compound for future studies.

Scientific Research Applications

3-chloro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has shown potential in various scientific research applications. In medicine, it has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been investigated as a potential antimicrobial agent due to its ability to inhibit the growth of bacteria and fungi. In agriculture, it has been studied as a potential pesticide due to its ability to control the growth of pests and insects. In material science, it has been investigated as a potential component in the development of new materials due to its unique chemical properties.